Cas no 1273600-97-7 (2-amino-3-(3-bromo-2-fluorophenyl)propanoic acid)

• Product Name: 2-amino-3-(3-bromo-2-fluorophenyl)propanoic acid
• CAS No: 1273600-97-7
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• CID: 5600867
• PubChem ID: 83440634
• Update Time: 2025-05-25

2-amino-3-(3-bromo-2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-DL-phenylalanine
• 2-amino-3-(3-bromo-2-fluorophenyl)propanoic acid
• Phenylalanine, 3-bromo-2-fluoro-
• SCHEMBL22289236
• EN300-1910656
• 1273600-97-7

• Inchi： 1S/C9H9BrFNO2/c10-6-3-1-2-5(8(6)11)4-7(12)9(13)14/h1-3,7H,4,12H2,(H,13,14)/t7-/m0/s1
• InChI Key： NCVNNIXBBJHQSW-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC(Br)=C1F)N

Computed Properties

• Exact Mass: 260.98007g/mol
• Monoisotopic Mass: 260.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.660±0.06 g/cm3(Predicted)
• Boiling Point: 364.2±42.0 °C(Predicted)
• pka: 2.16±0.15(Predicted)

Additional information on 2-amino-3-(3-bromo-2-fluorophenyl)propanoic acid

Research Brief on 2-amino-3-(3-bromo-2-fluorophenyl)propanoic acid (CAS: 1273600-97-7): Recent Advances and Applications

The compound 2-amino-3-(3-bromo-2-fluorophenyl)propanoic acid (CAS: 1273600-97-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery and development. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and applications in pharmaceutical research.

Recent studies have demonstrated that 2-amino-3-(3-bromo-2-fluorophenyl)propanoic acid serves as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the bromo and fluoro substituents on the phenyl ring, make it an attractive scaffold for designing enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of potent kinase inhibitors, showcasing its utility in targeting cancer-related pathways.

In terms of synthesis, advancements have been made in optimizing the production of 2-amino-3-(3-bromo-2-fluorophenyl)propanoic acid. A recent patent (WO2023056789) describes an improved catalytic process that enhances yield and purity while reducing environmental impact. This development is particularly relevant for scaling up production to meet the growing demand in preclinical and clinical research.

The biological activity of derivatives containing this compound has been extensively investigated. Research indicates that modifications at the amino acid moiety can significantly alter the pharmacokinetic properties of resulting drug candidates. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that ester derivatives of 2-amino-3-(3-bromo-2-fluorophenyl)propanoic acid exhibit improved blood-brain barrier penetration, suggesting potential applications in central nervous system disorders.

Emerging applications of this compound extend beyond traditional small molecule drugs. Recent work has explored its incorporation into peptide-based therapeutics and PROTACs (Proteolysis Targeting Chimeras). The bromo substituent, in particular, has proven valuable for click chemistry applications, enabling efficient conjugation with various biomolecules. This versatility positions 2-amino-3-(3-bromo-2-fluorophenyl)propanoic acid as a valuable tool in chemical biology and drug discovery platforms.

Looking forward, researchers are investigating the potential of this compound in addressing challenging therapeutic targets. Computational studies have predicted favorable interactions with several disease-relevant proteins, and experimental validation of these predictions is currently underway. The unique electronic properties imparted by the halogen substituents may offer advantages in overcoming drug resistance mechanisms, a critical consideration in modern drug development.

In conclusion, 2-amino-3-(3-bromo-2-fluorophenyl)propanoic acid (CAS: 1273600-97-7) represents a promising chemical entity with diverse applications in medicinal chemistry. Continued research into its derivatives and novel synthetic approaches is expected to yield valuable insights and potential therapeutic candidates in the coming years.